Cas no 1698191-27-3 (2-Propanone, 1-methoxy-3-[[(2-methylphenyl)methyl]thio]-)

• Product Name: 2-Propanone, 1-methoxy-3-[[(2-methylphenyl)methyl]thio]-
• CAS No: 1698191-27-3
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5253232
• Update Time: 2025-11-01

2-Propanone, 1-methoxy-3-[[(2-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-methoxy-3-[[(2-methylphenyl)methyl]thio]-

• Inchi： 1S/C12H16O2S/c1-10-5-3-4-6-11(10)8-15-9-12(13)7-14-2/h3-6H,7-9H2,1-2H3
• InChI Key： HMVCYFYTXAIABG-UHFFFAOYSA-N
• SMILES： C(OC)C(=O)CSCC1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-Propanone, 1-methoxy-3-[[(2-methylphenyl)methyl]thio]-

Professional Introduction to 2-Propanone, 1-methoxy-3-[[(2-methylphenyl)methyl]thio] (CAS No. 1698191-27-3)

2-Propanone, 1-methoxy-3-[[(2-methylphenyl)methyl]thio] (CAS No. 1698191-27-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both methoxy and thioether functional groups in its molecular structure endows it with versatile reactivity, enabling its application in diverse chemical transformations.

The molecular structure of this compound consists of an acetone backbone substituted with a methoxy group at the C1 position and a complex thioether moiety at the C3 position. The thioether group is further functionalized with a 2-methylphenylmethyl side chain, which contributes to its intricate electronic and steric properties. This structural complexity not only makes it an intriguing subject of study but also opens up numerous possibilities for synthetic modifications and derivatization.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that incorporate both oxygen and sulfur-containing heterocycles. The combination of these elements often enhances bioactivity and metabolic stability, making such compounds attractive candidates for drug development. The thioether group in this molecule is particularly noteworthy, as it has been demonstrated to play a crucial role in modulating the pharmacokinetic profile of various drug candidates. Its ability to engage in hydrogen bonding and form stable complexes with biological targets further underscores its significance.

One of the most compelling aspects of 2-Propanone, 1-methoxy-3-[[(2-methylphenyl)methyl]thio] is its potential as a building block for more complex molecules. Researchers have leveraged its reactive sites to develop novel scaffolds for small molecule drugs. For instance, the methoxy group can be easily oxidized or deprotonated, while the thioether moiety can undergo nucleophilic substitution reactions. These transformations have been exploited to synthesize derivatives with enhanced binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The 2-methylphenylmethyl side chain provides a hydrophobic anchor that can interact favorably with hydrophobic pockets in protein active sites, while the methoxy and thioether groups contribute to hydrogen bonding and electrostatic interactions. Such features are essential for achieving high binding affinity and specificity.

The synthesis of 2-Propanone, 1-methoxy-3-[[(2-methylphenyl)methyl]thio] involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the complex framework efficiently. These techniques not only improve yield but also enable the introduction of additional functional groups with minimal side reactions.

In addition to its pharmaceutical applications, this compound has found utility in material science and agrochemical research. Its ability to form stable coordination complexes with metals has been explored in catalysis and polymer science. The thioether group, in particular, serves as a ligand that can stabilize transition metal centers, facilitating various catalytic cycles.

The bioactivity of 2-Propanone, 1-methoxy-3-[[(2-methylphenyl)methyl]thio] has been systematically investigated through computational modeling and experimental assays. Computational studies have predicted favorable interactions between this compound and several protein targets, including enzymes involved in metabolic pathways and receptors mediating cellular signaling. These predictions have been validated through high-throughput screening campaigns, which have identified promising lead compounds for further optimization.

One notable application of this compound is in the development of antimicrobial agents. The structural features present in its molecule contribute to its ability to disrupt bacterial cell membranes and inhibit essential enzymatic activities. This has led to interest in exploring derivatives as potential treatments against resistant strains of pathogens.

The chemical diversity inherent in 2-Propanone, 1-methoxy-3-[[(2-methylphenyl)methyl]thio] allows for extensive structural modifications without compromising its core pharmacophore. Researchers have synthesized numerous analogs by varying substituents on the phenyl ring or introducing additional functional groups into the thioether moiety. These modifications have revealed new pharmacological profiles and expanded the therapeutic potential of this class of compounds.

In conclusion,2-Propanone, 1-methoxy-3-[[(2-methylphenyl)methyl]thio] (CAS No. 1698191-27-3) represents a fascinating example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its unique combination of functional groups makes it a versatile intermediate with broad applications across multiple disciplines. As research continues to uncover new synthetic strategies and biological activities,this compound is poised to play an increasingly important role in drug discovery and development.